Cas no 57489-79-9 (Pyrazolo1,5-apyrimidin-7-ol)
Pyrazolo[1,5-a]pyrimidin-7-ol is a heterocyclic compound featuring a fused pyrazole-pyrimidine core with a hydroxyl group at the 7-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, particularly in kinase inhibition and CNS-targeted drug development. The hydroxyl group offers a versatile handle for further functionalization, enabling derivatization into diverse analogs. High purity grades ensure reproducibility in research and industrial-scale processes. The compound’s stability under standard conditions facilitates handling and storage, while its well-characterized reactivity supports efficient downstream modifications.
Pyrazolo1,5-apyrimidin-7-ol structure
Product Name:Pyrazolo1,5-apyrimidin-7-ol
CAS No:57489-79-9
MF:C6H5N3O
MW:135.123400449753
CID:947114
PubChem ID:335418
Update Time:2025-05-28
Pyrazolo1,5-apyrimidin-7-ol Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrimidin-7-ol
- PYRAZOLO[1,5-A]PYRIMIDIN-7(1H)-ONE
- 1H-pyrazolo[1,5-a]pyrimidin-7-one
- NOSYRIKBTPXMRH-UHFFFAOYSA-N
- CS-W003635
- A819860
- DTXSID10973014
- NSC344531
- MFCD09746272
- Z2211231405
- MFCD04035686
- DTXSID501297017
- starbld0023440
- EN300-66819
- SY016726
- pyrazolo[1,5-a]pyrimidin-7-one
- 4H-pyrazolo[1,5-a]pyrimidin-7-one
- AKOS005073877
- AM804069
- A869666
- CS-0080417
- J-524081
- 1H-pyrazolo[1,5-a]pyrimidin-7-one;Pyrazolo[1,5-a]pyrimidin-7(4H)-one
- pyrazolo[1,5-a]pyrimidin-7(4H)-one
- 7-hydroxypyrazolo[1,5-a]pyrimidine
- W10561
- SCHEMBL10338856
- SCHEMBL545036
- 791013-31-5
- AB16977
- 7-oxopyrazolo[1,5-a]pyrimidine
- PB25161
- ZRZFBIGKTXTOQY-UHFFFAOYSA-N
- DB-352654
- AKOS006240029
- DB-068091
- SCHEMBL902753
- 29274-23-5
- G10086
- 57489-79-9
- NSC-344531
- AM20120706
- AS-33247
- Pyrazolo1,5-apyrimidin-7-ol
-
- MDL: MFCD04035686
- Inchi: 1S/C6H5N3O/c10-6-2-3-7-5-1-4-8-9(5)6/h1-4,8H
- InChI Key: BUEFDJQUUGMUJO-UHFFFAOYSA-N
- SMILES: O=C1C=CN=C2C=CNN21
Computed Properties
- Exact Mass: 135.04300
- Monoisotopic Mass: 135.043261791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- Boiling Point: 251.4 ℃ at 760 mmHg
- PSA: 50.42000
- LogP: 0.43490
Pyrazolo1,5-apyrimidin-7-ol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyrazolo1,5-apyrimidin-7-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM151694-1g |
Pyrazolo[1,5-a]pyrimidin-7(1H)-one |
57489-79-9 | 95+% | 1g |
$325 | 2021-08-05 | |
| Chemenu | CM151694-250mg |
Pyrazolo[1,5-a]pyrimidin-7(1H)-one |
57489-79-9 | 95%+ | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM151694-1g |
Pyrazolo[1,5-a]pyrimidin-7(1H)-one |
57489-79-9 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM151694-5g |
Pyrazolo[1,5-a]pyrimidin-7(1H)-one |
57489-79-9 | 95%+ | 5g |
$*** | 2023-03-30 | |
| Alichem | A089005522-5g |
Pyrazolo[1,5-a]pyrimidin-7(1H)-one |
57489-79-9 | 95% | 5g |
$558.60 | 2023-09-01 | |
| TRC | B525013-50mg |
Pyrazolo[1,5-a]pyrimidin-7-ol |
57489-79-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B525013-100mg |
Pyrazolo[1,5-a]pyrimidin-7-ol |
57489-79-9 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B525013-500mg |
Pyrazolo[1,5-a]pyrimidin-7-ol |
57489-79-9 | 500mg |
$ 185.00 | 2022-06-07 | ||
| Enamine | EN300-66819-0.1g |
pyrazolo[1,5-a]pyrimidin-7-ol |
57489-79-9 | 95% | 0.1g |
$62.0 | 2023-06-08 | |
| Enamine | EN300-66819-0.25g |
pyrazolo[1,5-a]pyrimidin-7-ol |
57489-79-9 | 95% | 0.25g |
$88.0 | 2023-06-08 |
Pyrazolo1,5-apyrimidin-7-ol Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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